Cas no 1270315-27-9 (2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid)

• Product Name: 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid
• CAS No: 1270315-27-9
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 5962402
• PubChem ID: 84681327
• Update Time: 2025-06-07

2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-amino-2-chloro-6-methoxy-
• 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid
• 1270315-27-9
• EN300-1966699

• Inchi： 1S/C9H10ClNO3/c1-14-6-4-2-3-5(10)7(6)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： OFTZMZZTFSAQDR-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1OC)Cl)(N)C(=O)O

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 370.8±42.0 °C(Predicted)
• pka: 1.54±0.10(Predicted)

Additional information on 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid

Introduction to 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid (CAS No. 1270315-27-9)

2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid, identified by the CAS number 1270315-27-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with both amino and carboxylic acid functional groups, combined with a chloro-substituted aromatic ring, makes it a versatile intermediate in the development of novel therapeutic agents. Its molecular structure, characterized by a phenyl ring substituted at the 2-position with chlorine and at the 6-position with methoxy, contributes to its distinct chemical properties and reactivity patterns.

The significance of 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid lies in its potential applications as a building block for more complex molecules. In recent years, there has been growing interest in designing small molecules that can modulate biological pathways by interacting with specific targets. The presence of both polar and non-polar regions in its structure allows for interactions with various biological systems, making it a valuable candidate for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid with biological targets. Studies have demonstrated that the chloro and methoxy substituents on the aromatic ring can influence binding affinity and selectivity when the compound is incorporated into larger drug-like molecules. This has spurred interest in synthesizing derivatives of this compound to optimize its pharmacological properties.

The synthesis of 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of chlorine at the 2-position and methoxy at the 6-position requires careful control of reaction conditions to ensure high yield and purity. Techniques such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions are commonly employed in its preparation.

In the realm of medicinal chemistry, 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid has been explored as a precursor for molecules targeting neurological disorders. Its structural features suggest potential activity against enzymes and receptors involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that derivatives of this compound can exhibit inhibitory effects on certain key enzymes, warranting further investigation into their therapeutic potential.

The carboxylic acid group in 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid provides opportunities for further functionalization, allowing chemists to introduce additional moieties that could enhance binding interactions or improve pharmacokinetic profiles. For instance, coupling this compound to other heterocyclic structures or incorporating amide linkages could lead to novel scaffolds with improved drug-like properties.

From a synthetic chemistry perspective, 1270315-27-9 serves as an important intermediate in the construction of more complex molecules. Its ability to undergo various transformations under mild conditions makes it a preferred choice for medicinal chemists seeking efficient routes to new drug candidates. The growing interest in green chemistry principles has also prompted researchers to develop sustainable synthetic methods for producing this compound, minimizing waste and reducing environmental impact.

The role of CAS No. 1270315-27-9 in academic research cannot be overstated. It has been utilized in numerous studies aimed at understanding structure-activity relationships (SAR) in drug design. By systematically modifying its structure, researchers can gain insights into how different substituents affect biological activity, providing valuable data for future drug development efforts.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify potential hits based on the scaffold of 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid. These approaches allow for rapid assessment of large libraries of compounds, accelerating the discovery process and enabling high-throughput screening for new therapeutic agents.

The versatility of 1270315-27-9 extends beyond pharmaceutical applications. It has also been explored in materials science, where its unique structural features make it suitable for developing functional materials with specific properties. For instance, its ability to form coordination complexes with metal ions could be leveraged in designing catalysts or sensors.

In conclusion, 2-amino-2-(2-chloro-6-methoxyphenyl)acetic acid (CAS No. 1270315-27-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structural features make it an attractive intermediate for drug discovery efforts targeting various diseases, while its synthetic accessibility allows for further exploration of its chemical space. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.